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Compound of Interest |

2,5-Dihydroxynaphthalene-1,4-
Compound Name:

dione
CAS No.: 4923-55-1
Cat. No.: B1212935

Get Quote

2,5-Dihydroxynaphthalene-1,4-dione is a member of the naphthoquinone family, a class of

organic compounds characterized by a naphthalene ring system with two ketone groups.[1]
Naphthoquinones are of significant interest to researchers in drug development and materials
science due to their diverse biological activities, which include antibacterial, antifungal, antiviral,
and antineoplastic properties.[1][2] This activity is intrinsically linked to their redox properties
and their ability to generate reactive oxygen species (ROS).[3] However, the very reactivity that
makes these compounds promising candidates for therapeutic development also necessitates
a thorough understanding of their potential hazards and dictates stringent safety and handling
protocols.

This guide provides a comprehensive overview of the safety considerations and handling
procedures for 2,5-Dihydroxynaphthalene-1,4-dione (CAS No. 4923-55-1), synthesized from
authoritative safety data sheets and toxicological databases. While specific data for this
particular isomer can be limited, a conservative approach based on the known hazards of
closely related dihydroxynaphthoquinone isomers and 1,4-naphthoquinone itself is employed to
establish a robust framework for ensuring laboratory safety.
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Section 1: Chemical and Physical Properties

A foundational aspect of safe handling is understanding the substance's physical
characteristics. These properties influence its potential for airborne dispersal, its solubility in
laboratory solvents, and its stability.

Property Value Source(s)
CAS Number 4923-55-1 [4]
Molecular Formula C10He04 [5][6]
Molecular Weight 190.15 g/mol [5]1[6]

2,5-dihydroxy-1,4-
Synonyms , _ [4]
dihydronaphthalene-1,4-dione

Typically a solid powder (e.g.,
Appearance brown solid for related [7]

isomers)

Generally insoluble or slightly
Solubility soluble in water; more soluble [819]

in polar organic solvents.

Section 2: Hazard Identification and Toxicological
Profile

2,5-Dihydroxynaphthalene-1,4-dione and related naphthoquinones are classified as
hazardous substances. The primary routes of exposure are inhalation of dust, skin contact, eye
contact, and ingestion.[10] The following table summarizes the GHS hazard classifications
based on data for closely related naphthoquinone compounds.
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Hazard Class

GHS Hazard
Statement

Rationale and Field
] Source(s)
Insights

Acute Toxicity, Oral

H302: Harmful if

swallowed

Quinone structures
can interfere with
biological processes,
. . [21[5]
leading to systemic
toxicity upon

ingestion.

Acute Toxicity, Dermal

H312: Harmful in

contact with skin

Dermal absorption is a
significant risk,
necessitating the use [2]
of appropriate

protective gloves.

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled

As a fine powder, the
compound can be
easily aerosolized.

. [21[5]
Inhalation can cause
severe respiratory

tract irritation.

Skin

Corrosion/Irritation

H315: Causes skin

irritation

Direct contact can

lead to local

inflammation,

redness, and [2]
discomfort. Prolonged
contact may cause

more severe damage.

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

The particulate nature
and chemical
reactivity pose a
significant risk to the [2][5]
eyes, potentially

causing severe and

lasting damage.
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Inhalation of dust can
irritate the nose,
) o H335: May cause throat, and lungs,
Respiratory Irritation ) o ] ) [2]
respiratory irritation leading to coughing
and shortness of

breath.

Naphthoquinones can
be toxic to aquatic

organisms and may
H411/H412:

_ Toxic/Harmful to _
Agquatic Hazard o ] environment.[11][12] [8][11][12]
aquatic life with long

persist in the

) Proper disposal is
lasting effects .
critical to prevent
environmental

contamination.[11]

Causality of Hazards: The toxicity of naphthoquinones is linked to their ability to undergo redox
cycling. In a biological system, they can be reduced to semiquinones, which then react with
molecular oxygen to regenerate the parent quinone and produce superoxide radicals. This
cycle generates significant oxidative stress, leading to lipid peroxidation, DNA damage, and
disruption of cellular functions, which manifests as the observed toxicities.[13]
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Hazard Identification Summary

Routes of Exposure Primary Health Effects

] Skin Irritation (H315)
Skin/Eye Contact Serious Eye Damage (H319)

Accidental Systemic Toxicity

(H302, H312, H332)

\ 4

2,5-Dihydroxynaphthalene-1,4-dione Ingestion >

Dust

| —1
/
Inhalation »| Respiratory Irritation
(H335)
/ ixxposure Rou&‘ \
J Inhalation ‘ ‘ Skin Contact Eye Contact Ingestion L

/ / Immediate First Aid \ \

Move to fresh air immediately. Remove contaminated clothing. Flush eyes with water for at least 15 min, Rinse mouth with water.
Provide respiratory support if needed. Flush skin with copious water for at least 15 min. lifting eyelids. Remove contact lenses if possible. Do NOT induce vomiting.

Seek Immediate Medical Attention
(Provide SDS to physician)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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